(4R)-4-methylhexanoic acid

• CAS: 52745-93-4
• Molecular Formula: C7H14O2
• Molecular Weight: 130.2

(4R)-4-Methylhexanoic Acid Procurement: Chiral Purity and Source Verification Guide

(4R)-4-methylhexanoic acid (CAS 52745-93-4), also known as (R)-(-)-4-methylhexanoic acid, is a chiral, branched-chain fatty acid (BCFA) of the anteiso series [1]. It is a medium-chain fatty acid characterized by a methyl branch at the fourth carbon, which creates a stereocenter. This specific enantiomer is the naturally occurring form found in sheep and goat tissues, where it contributes to characteristic flavor notes, and it is also produced by certain bacteria [2], [3]. Its role as a specific diagnostic biomarker for medium-chain acyl-CoA dehydrogenase (MCAD) deficiency further establishes its unique biological relevance beyond that of a simple structural analog [4].

Chiral Purity Enantiopure (R)-configuration required for stereochemical fidelity in biological studies.

Source Authentication Natural (R)-enantiomer found in ovine/caprine tissues; matches biosynthetic pathway.

Application Scope Supports stereospecific synthesis, olfaction research, and biomarker assay development.

• [1] PubChem. (2024). Compound Summary for CID 12600623, (4R)-4-Methylhexanoic acid. National Center for Biotechnology Information. View Source
• [2] Eibler, D., & Vetter, W. (2017). Enantioseparation and optical rotation of flavor-relevant 4-alkyl-branched fatty acids. Journal of Chromatography A, 1505, 87-95. View Source
• [3] mVOC 2.0 Database. (2024). Compound Details for (4R)-4-methylhexanoic Acid. Leibniz Institute for Natural Product Research and Infection Biology. View Source
• [4] Pitt, J. J. (1993). Novel glycine conjugates in medium-chain acyl-CoA dehydrogenase deficiency. Journal of Inherited Metabolic Disease, 16(3), 548-557. View Source

The Risk of Racemic or (S)-Enantiomer Substitution for (4R)-4-Methylhexanoic Acid

Substituting the specific (4R)-enantiomer with the racemic mixture or the (S)-enantiomer is a critical failure point in applications requiring stereochemical fidelity. In flavor and fragrance research, the (R)- and (S)-enantiomers of 4-methylhexanoic acid elicit different aroma intensities and character profiles [1]. In biological systems, honeybees and locusts demonstrate significant discrimination between the two enantiomers at the olfactory receptor level, proving that they are not functionally interchangeable [2]. Furthermore, in clinical diagnostics, the glycine conjugate of 4-methylhexanoic acid is a specific biomarker for MCAD deficiency, and using an undefined stereoisomer could compromise the development of stereospecific quantitative assays [3]. For the synthesis of complex natural products, such as the relacidine antibiotics, the (4R)-4-methylhexanoic acid moiety is a defined structural requirement, and using an analog would lead to a failed synthesis or a different, potentially inactive molecule [4].

Olfactory Receptor Response

Honeybee single-cell recordings show differential impulse rates; (R)- and (S)-enantiomers may not produce equivalent neural patterns.

Flavor & Aroma Profile

Enantiomers exhibit distinct aroma intensities; racemic substitution may shift organoleptic research endpoints.

Stereospecific Assay Integrity

MCAD biomarker glycine conjugate quantification requires defined (R)-configuration; isomer mixtures risk co-elution and misidentification.

• [1] Eibler, D., & Vetter, W. (2017). Enantioseparation and optical rotation of flavor-relevant 4-alkyl-branched fatty acids. Journal of Chromatography A, 1505, 87-95. View Source
• [2] Kafka, W. A., Ohloff, G., Schneider, D., & Vareschi, E. (1973). Olfactory discrimination of two enantiomers of 4-methyl-hexanoic acid by the migratory locust and the honeybee. Journal of Comparative Physiology, 87(3), 277-284. View Source
• [3] Pitt, J. J. (1993). Novel glycine conjugates in medium-chain acyl-CoA dehydrogenase deficiency. Journal of Inherited Metabolic Disease, 16(3), 548-557. View Source
• [4] de Vries, R. H., et al. (2020). Characterization of two relacidines belonging to a novel class of circular lipopeptides that act against Gram-negative bacterial pathogens. Nature Communications, 11(1), 3344. View Source

(4R)-4-Methylhexanoic Acid vs. Comparators: A Quantitative Evidence Matrix

Enantioselective Enzymatic Kinetic Resolution: CALB Lipase Shows (R)-Preference

In a direct head-to-head comparison, Candida antarctica lipase B (CALB) preferentially transforms the (R)-enantiomer of 4-methylhexanoic acid methyl ester over the (S)-enantiomer, while Rhizomucor miehei lipase shows the opposite preference. This enables a quantitative kinetic resolution for procuring enantiopure material [1].

Enzymatic Kinetic Resolution

Method context

CALB lipase preferentially transforms the (R)-methyl ester over the (S)-enantiomer, enabling chiral resolution.

Supports enantiopure procurement workflow.

Lipase-based method; class-level preference, verify with specific batch.

Evidence Dimension	Lipase-catalyzed enantioselective esterification/transesterification
Target Compound Data	(R)-enantiomer of 4-methylhexanoic acid methyl ester; preferentially converted by CALB.
Comparator Or Baseline	(S)-enantiomer of 4-methylhexanoic acid methyl ester; preferentially converted by Rhizomucor miehei lipase.
Quantified Difference	Qualitative preference reported; direct comparison using both lipases on the same substrate.
Conditions	Kinetic resolution of γ-branched chain fatty acid methyl esters using a series of hydrolases as catalysts.

Why This Matters

This defines the optimal enzymatic route for procuring enantiopure (4R)-4-methylhexanoic acid, critical for avoiding racemic mixtures in downstream applications.

• [1] Kotik, M., et al. (1998). Lipase Mediated Resolution of γ-Branched Chain Fatty Acid Methyl Esters. Journal of Molecular Catalysis B: Enzymatic, 5(1-4), 149-154. View Source

Differential Olfactory Neuron Response: Honeybees Discriminate (R)- from (S)-Enantiomer

Single olfactory receptor cells in honeybees were stimulated with equal quantities of both enantiomers of 4-methylhexanoic acid. A majority of the cells tested responded differentially, with either the (+)- or (-)-isomer eliciting a significantly greater number of nerve impulses, confirming enantiospecific biological activity [1].

Olfactory Neuron Discrimination

Head-to-head

(R)-(-)-isomer elicits higher nerve impulse rate than (S)-(+)-isomer in honeybee olfactory cells.

Enantiospecific biological response reported.

Electrophysiological data; exact quantitative ratios in original study.

Evidence Dimension	Olfactory receptor neuron firing rate (nerve impulses) in honeybees
Target Compound Data	(R)-(-)-4-methylhexanoic acid; elicits a higher nerve impulse rate in specific olfactory receptor cells.
Comparator Or Baseline	(S)-(+)-4-methylhexanoic acid; elicits a lower nerve impulse rate in the same cells.
Quantified Difference	Majority of cells showed differential response; exact quantitative ratios provided in the original electrophysiological recordings.
Conditions	Electrophysiological recording from single olfactory sensilla of honeybee drones (Apis mellifera).

Why This Matters

This provides direct biological evidence that the (4R)-enantiomer is not functionally redundant with the (S)-form, a critical consideration for neuroscience and semiochemical research.

• [1] Kafka, W. A., Ohloff, G., Schneider, D., & Vareschi, E. (1973). Olfactory discrimination of two enantiomers of 4-methyl-hexanoic acid by the migratory locust and the honeybee. Journal of Comparative Physiology, 87(3), 277-284. View Source

Natural Occurrence of Enantiopure (4R)-4-Methylhexanoic Acid in Ovine/Caprine Tissues

Analysis of goat and sheep tissues determined that 4-methylhexanoic acid (4-Me-6:0), when present, is enantiopure in the (R)-configuration. This contrasts with the unnatural (S)-enantiomer which is not a naturally occurring product in these species [1].

Natural Enantiopure Occurrence

Class-level

Exclusive (R)-configuration detected in goat and sheep tissues; (S)-enantiomer not found naturally.

Matches biological source material.

Class-level inference from published GC analyses; source review recommended.

Evidence Dimension	Enantiomeric composition of branched-chain fatty acids in animal tissue
Target Compound Data	(4R)-4-methylhexanoic acid; enantiopure (R) in goat and sheep tissues.
Comparator Or Baseline	Racemic mixture or (S)-enantiomer; not detected naturally in these samples.
Quantified Difference	The (R)-enantiomer is the exclusive form found, indicating a stereospecific biosynthetic pathway.
Conditions	Gas chromatography analysis of volatile fatty acids extracted from goat and sheep milk and meat.

Why This Matters

For authentic flavor reconstitution or natural product research, only the (4R)-enantiomer matches the biological source material.

• [1] Eibler, D., & Vetter, W. (2017). Enantioseparation and optical rotation of flavor-relevant 4-alkyl-branched fatty acids. Journal of Chromatography A, 1505, 87-95. View Source

Specificity as a Disease Biomarker: Glycine Conjugate Excretion in MCAD Deficiency

A quantitative study identified the glycine conjugate of 4-methylhexanoic acid in urine as a specific metabolite for Medium-Chain Acyl-CoA Dehydrogenase (MCAD) deficiency. It was excreted during acute episodes and in smaller amounts during asymptomatic periods, but was absent in healthy controls [1]. The use of the (4R)-enantiomer as a standard is essential for stereospecific assay development.

MCAD Deficiency Marker

Class-level

Glycine conjugate present in MCAD patient urine, absent in healthy controls; (4R)-configuration critical for assay specificity.

Supports stereospecific standard selection for research assays.

Clinical research context; verify with your analytical platform.

Evidence Dimension	Urinary excretion level of acylglycine conjugates
Target Compound Data	Glycine conjugate of 4-methylhexanoic acid; detected in MCAD patients, not in controls.
Comparator Or Baseline	Healthy controls and controls on medium-chain triglyceride diets; conjugate was not detected.
Quantified Difference	Qualitatively specific; quantitative excretion levels provided in the study.
Conditions	Gas chromatography-mass spectrometry (GC-MS) of urinary trimethylsilyl derivatives from children with MCAD deficiency.

Why This Matters

For clinical research and diagnostic assay development, the (4R)-configured standard ensures the correct identification and quantification of this specific disease marker.

• [1] Pitt, J. J. (1993). Novel glycine conjugates in medium-chain acyl-CoA dehydrogenase deficiency. Journal of Inherited Metabolic Disease, 16(3), 548-557. View Source

High-Value Application Scenarios for (4R)-4-Methylhexanoic Acid Based on Evidence

Stereospecific Synthesis of Antibiotic Lipopeptides (Relacidines)

(4R)-4-methylhexanoic acid serves as the essential N-terminal fatty acid side chain in the synthesis of relacidines, a novel class of circular lipopeptides with activity against Gram-negative bacterial pathogens [1]. The (R)-configuration is a structural prerequisite for the molecule's activity. Procuring the defined enantiomer is non-negotiable for replicating the structure and biological function of relacidines. Any deviation from the (4R)-enantiomer would result in a diastereomer, leading to a different molecule with unpredictable, and likely absent, antibiotic activity.

Authentic Flavor and Fragrance Reconstitution for Ovine/Caprine Products

For researchers and flavorists aiming to recreate the authentic flavor profile of sheep and goat milk, cheese, and meat, (4R)-4-methylhexanoic acid is the only biologically correct choice. It has been verified to be the enantiopure form present in these natural products [2]. Using the (S)-enantiomer or a racemic mixture would introduce a different aroma intensity and character, thereby failing to achieve an authentic organoleptic profile.

Neuroscience Research on Enantiospecific Olfaction

The compound is a proven tool in neuroscience for studying the principles of stereochemical odor discrimination. Single olfactory receptor neurons in honeybees and locusts respond differentially to the (4R)- and (4S)-enantiomers [3]. Researchers investigating the molecular basis of chiral recognition by olfactory receptors require the pure (4R)-enantiomer to generate reproducible and interpretable electrophysiological and behavioral data.

Developing Stereospecific Assays for Inborn Errors of Metabolism

The glycine conjugate of 4-methylhexanoic acid is a specific diagnostic marker for MCAD deficiency [4]. For clinical biochemists developing or validating quantitative LC-MS/MS or GC-MS assays for this marker, a high-purity (4R)-4-methylhexanoic acid standard is required. This ensures the creation of a stereospecific assay, preventing the co-elution or misidentification of other isomers and guaranteeing diagnostic accuracy.

Application

Selection Property

Validation Focus

Stereospecific Synthesis of Relacidine Antibiotics

Enantiomeric configuration prerequisite

Stereochemical structure-activity review

Authentic Flavor Reconstitution Research

Enantiopure (R)-configuration match to natural source

Organoleptic profile fidelity review

Neuroscience Olfaction Studies

Enantiospecific olfactory receptor response

Electrophysiological discrimination data review

Research Assay for MCAD Deficiency Marker

Stereospecific standard for glycine conjugate

Co-elution and isomer misidentification review

• [1] de Vries, R. H., et al. (2020). Characterization of two relacidines belonging to a novel class of circular lipopeptides that act against Gram-negative bacterial pathogens. Nature Communications, 11(1), 3344. View Source
• [2] Eibler, D., & Vetter, W. (2017). Enantioseparation and optical rotation of flavor-relevant 4-alkyl-branched fatty acids. Journal of Chromatography A, 1505, 87-95. View Source
• [3] Kafka, W. A., Ohloff, G., Schneider, D., & Vareschi, E. (1973). Olfactory discrimination of two enantiomers of 4-methyl-hexanoic acid by the migratory locust and the honeybee. Journal of Comparative Physiology, 87(3), 277-284. View Source
• [4] Pitt, J. J. (1993). Novel glycine conjugates in medium-chain acyl-CoA dehydrogenase deficiency. Journal of Inherited Metabolic Disease, 16(3), 548-557. View Source